Cas no 87943-21-3 (1H-Isoindole-1,3(2H)-dione, 2-[3-[(4-methylphenyl)thio]propyl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[3-[(4-methylphenyl)thio]propyl]-
• CAS No: 87943-21-3
• MF: C₁₈H₁₇NO₂S
• MW: 311.39808344841
• CID: 650440
• PubChem ID: 15349817
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[3-[(4-methylphenyl)thio]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[3-[(4-methylphenyl)thio]propyl]-
• 2-[3-(4-methylphenyl)sulfanylpropyl]isoindole-1,3-dione
• 2-{3-[(4-Methylphenyl)sulfanyl]propyl}-1H-isoindole-1,3(2H)-dione
• 87943-21-3
• DTXSID10571837
• AKOS008170077

• Inchi： 1S/C18H17NO2S/c1-13-7-9-14(10-8-13)22-12-4-11-19-17(20)15-5-2-3-6-16(15)18(19)21/h2-3,5-10H,4,11-12H2,1H3
• InChI Key： MMOMGBAAJBYZBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09799996g/mol
• Monoisotopic Mass: 311.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.7Ų